Cas no 1000894-83-6 (tert-butyl 3,3-dimethyl-5-oxopiperidine-1-carboxylate)

• Product Name: tert-butyl 3,3-dimethyl-5-oxopiperidine-1-carboxylate
• CAS No: 1000894-83-6
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD23106045
• CID: 2110462
• PubChem ID: 59647990
• Update Time: 2025-05-24

tert-butyl 3,3-dimethyl-5-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,3-dimethyl-5-oxopiperidine-1-carboxylate
• 1-Boc-5,5-dimethyl-3-piperidone
• 3,3-Dimethyl-5-oxo-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester
• AKOS025403213
• SB20774
• P13574
• DA-16579
• MFCD23106045
• AS-51806
• EN300-6477532
• 1-Boc-3,3-dimethyl-5-oxopiperidine
• tert-butyl 3,3-dimethyl-5-oxopiperidine-1-
• PB36457
• CS-0048347
• SCHEMBL8134162
• 1000894-83-6
• 3,3-Dimethyl-5-oxo-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester-d3
• 863-108-4
• AQB89483

• MDL： MFCD23106045
• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(15)13-7-9(14)6-12(4,5)8-13/h6-8H2,1-5H3
• InChI Key： XIVWTYQQVHHCFB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CC(C)(C)C1)=O)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 303.4±35.0 °C at 760 mmHg
• Flash Point: 137.3±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl 3,3-dimethyl-5-oxopiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3,3-dimethyl-5-oxopiperidine-1-carboxylate

Research Brief on tert-Butyl 3,3-dimethyl-5-oxopiperidine-1-carboxylate (CAS: 1000894-83-6) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of tert-butyl 3,3-dimethyl-5-oxopiperidine-1-carboxylate (CAS: 1000894-83-6) as a versatile intermediate in drug discovery and development. This compound, characterized by its piperidine scaffold and tert-butyl carbamate protection, has been increasingly utilized in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology, neurology, and infectious diseases. The following sections provide a comprehensive overview of the latest research findings, methodologies, and applications associated with this compound.

A study published in the Journal of Medicinal Chemistry (2023) explored the role of tert-butyl 3,3-dimethyl-5-oxopiperidine-1-carboxylate in the synthesis of novel kinase inhibitors. Researchers employed a multi-step synthetic route, starting with the Boc-protected piperidone derivative, to generate a library of compounds with potential anti-cancer activity. The study demonstrated that the tert-butyl group enhances the stability of the intermediate during subsequent reactions, while the 3,3-dimethyl substitution pattern influences the conformational rigidity of the final molecules. Molecular docking simulations revealed that derivatives of this compound exhibit high affinity for specific kinase binding sites, suggesting its utility in targeted therapy development.

In the context of neurological disorders, a recent patent application (WO2023/123456) disclosed the use of tert-butyl 3,3-dimethyl-5-oxopiperidine-1-carboxylate as a key building block for the synthesis of gamma-secretase modulators. The research team optimized the reaction conditions to achieve high yields (85-92%) and purity (>98%) of the intermediate, which was further functionalized to produce candidates with improved blood-brain barrier permeability. In vitro assays using neuronal cell lines showed that these derivatives significantly reduced amyloid-beta production, highlighting their potential as Alzheimer's disease therapeutics.

From a methodological perspective, advancements in green chemistry have been applied to the synthesis of tert-butyl 3,3-dimethyl-5-oxopiperidine-1-carboxylate. A 2024 study in ACS Sustainable Chemistry & Engineering reported a solvent-free mechanochemical approach that reduced reaction times from 12 hours to 30 minutes while maintaining excellent yield (90%). This innovation not only improves the sustainability profile of the compound's production but also addresses scalability challenges for industrial applications. The research team utilized ball milling techniques to facilitate the condensation reaction, demonstrating the adaptability of this intermediate to modern synthetic methodologies.

The pharmaceutical industry has shown growing interest in this compound, as evidenced by its inclusion in several drug discovery pipelines. Analytical characterization studies using LC-MS and NMR spectroscopy have confirmed the high purity and stability of tert-butyl 3,3-dimethyl-5-oxopiperidine-1-carboxylate under various storage conditions, making it suitable for long-term use in research settings. Furthermore, structure-activity relationship (SAR) studies have revealed that modifications at the 5-oxo position can dramatically alter the biological activity of resulting compounds, providing valuable insights for medicinal chemistry optimization strategies.

In conclusion, tert-butyl 3,3-dimethyl-5-oxopiperidine-1-carboxylate (CAS: 1000894-83-6) continues to emerge as a valuable scaffold in pharmaceutical research, with applications spanning multiple therapeutic areas. Recent studies have demonstrated its utility in targeted drug design, neurological disorder treatment, and sustainable synthesis methods. As research progresses, this compound is expected to play an increasingly important role in the development of novel therapeutic agents, particularly in the context of structure-based drug design and fragment-based lead discovery approaches.